Cas no 1444629-43-9 (3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl-)

• Product Name: 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl-
• CAS No: 1444629-43-9
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6053175
• PubChem ID: 75372752
• Update Time: 2025-06-15

3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl-
• Z1240137987
• EN300-26686707
• N-[cyano-(2,4-dimethoxyphenyl)methyl]-2-thiophen-3-ylpropanamide
• 1444629-43-9
• N-[cyano(2,4-dimethoxyphenyl)methyl]-2-(thiophen-3-yl)propanamide
• AKOS033186809

• Inchi： 1S/C17H18N2O3S/c1-11(12-6-7-23-10-12)17(20)19-15(9-18)14-5-4-13(21-2)8-16(14)22-3/h4-8,10-11,15H,1-3H3,(H,19,20)
• InChI Key： DUVURSUWJXNLTC-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(C)C(NC(C#N)C1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 584.6±50.0 °C(Predicted)
• pka: 12.17±0.46(Predicted)

Additional information on 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl-

Introduction to 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- (CAS No. 1444629-43-9)

3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl-, identified by its CAS number 1444629-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its thiophene core and the presence of functional groups such as cyano and dimethoxyphenyl, contribute to its unique chemical properties and biological relevance.

The thiopheneacetamide moiety in the molecular structure plays a crucial role in determining the compound's reactivity and interaction with biological targets. Thiophenes are heterocyclic compounds that have been widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of an amide group at the acetamide position further enhances the compound's potential as a pharmacophore, enabling it to engage with various enzymatic and receptor systems.

One of the most striking features of 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- is the presence of a cyano(2,4-dimethoxyphenyl)methyl substituent. This group combines the electron-withdrawing nature of the cyano group with the electron-donating effects of the dimethoxyphenyl ring. Such structural elements are often designed to optimize binding affinity and selectivity in drug candidates. The α-methyl group on the thiophene ring may also contribute to steric hindrance, influencing how the molecule interacts with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thiophene derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. Researchers have been exploring various modifications to thiophene-based molecules to enhance their efficacy and reduce potential side effects. The compound in question has been investigated for its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders.

One area where this compound shows promise is in its potential application as an intermediate in the synthesis of more complex pharmaceuticals. The unique structure of 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- allows for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility makes it a valuable building block for drug discovery efforts aimed at developing new treatments for a wide range of conditions.

Recent studies have highlighted the importance of thiophene derivatives in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, research has demonstrated that certain thiophene-based compounds can inhibit kinases and other enzymes that play a role in cancer progression. The presence of both cyano and dimethoxyphenyl groups in 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- may contribute to its ability to interact with such targets effectively.

The cyano group is known to enhance binding affinity by forming hydrogen bonds or participating in π-stacking interactions with biological targets. On the other hand, the dimethoxyphenyl ring can influence solubility and metabolic stability, which are critical factors in drug development. The combination of these features makes this compound a promising candidate for further investigation.

In addition to its potential as an intermediate in drug synthesis, 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- has also been explored for its antimicrobial properties. Thiophene derivatives have shown activity against various bacterial and fungal strains due to their ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. The specific modifications present in this compound may enhance its efficacy against resistant strains.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents based on heterocyclic compounds like thiophenes. The structural complexity of 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- makes it an attractive candidate for further exploration in this field. Its unique combination of functional groups provides a foundation for designing molecules with improved pharmacological profiles.

Future studies may focus on optimizing synthetic routes to produce this compound more efficiently and exploring its interactions with additional biological targets. Advances in computational chemistry and high-throughput screening techniques could accelerate the discovery process by allowing researchers to predict and validate potential drug candidates more rapidly.

The development of novel pharmaceuticals is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and bioavailability. Compounds like 3-Thiopheneacetamide, N-[cyano(2,4-dimethoxyphenyl)methyl]-α-methyl- represent an important step forward in addressing unmet medical needs through innovative chemical design.